Cas no 2138817-71-5 (4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbut-2-enoic acid)

• Product Name: 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbut-2-enoic acid
• CAS No: 2138817-71-5
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• CID: 6385676
• PubChem ID: 165480022
• Update Time: 2025-09-28

4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbut-2-enoic acid
• 2138817-71-5
• EN300-1114898

• Inchi： 1S/C9H12N2O4S/c1-7(9(12)13)3-4-11-6-8(5-10-11)16(2,14)15/h3,5-6H,4H2,1-2H3,(H,12,13)/b7-3+
• InChI Key： FRAJOPIDYCSILW-XVNBXDOJSA-N
• SMILES： S(C)(C1C=NN(C=1)C/C=C(/C(=O)O)\C)(=O)=O

Computed Properties

• Exact Mass: 244.05177804g/mol
• Monoisotopic Mass: 244.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 97.6Ų

Additional information on 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbut-2-enoic acid

Introduction to 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbut-2-enoic acid (CAS No. 2138817-71-5)

4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbut-2-enoic acid, identified by its Chemical Abstracts Service (CAS) number 2138817-71-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a conjugated system of a butenone moiety and a pyrazole ring substituted with a methanesulfonyl group, exhibits unique structural and functional properties that make it a valuable candidate for further investigation in drug discovery and material science.

The pyrazole core is a heterocyclic aromatic compound known for its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied due to their role as pharmacophores in various therapeutic agents, including antiviral, anti-inflammatory, and anticancer drugs. The introduction of a 4-methanesulfonyl group at the 4-position of the pyrazole ring enhances the electrophilicity of the molecule, making it a potential precursor for further functionalization via nucleophilic substitution or condensation reactions.

The presence of the 2-methylbut-2-enone (or α,β-unsaturated ketone) moiety in the molecular structure contributes to the compound's reactivity and potential applications in organic synthesis. This functional group is known to participate in various chemical transformations, such as Michael additions, aldol condensations, and Diels-Alder reactions, which are pivotal in constructing complex molecular architectures.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional scaffolds that combine different pharmacophoric elements to achieve synergistic effects. The combination of a pyrazole ring with a methanesulfonyl group and an α,β-unsaturated ketone provides a versatile platform for designing novel compounds with enhanced biological activity. For instance, studies have shown that pyrazole derivatives can modulate enzyme activity by interacting with specific binding pockets, while the methanesulfonyl group can serve as a pharmacophore for receptor binding.

In the context of drug discovery, 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbut-2-enoic acid has been explored as a potential intermediate in the synthesis of small-molecule inhibitors. The conjugated system formed by the butenone and pyrazole rings may facilitate electron delocalization, which is often critical for achieving high binding affinity to biological targets. Additionally, the methanesulfonyl group can act as a linker or anchor point for further derivatization, allowing chemists to fine-tune the physicochemical properties of the compound.

Current research in this area has focused on leveraging computational methods to predict the biological activity of such compounds. Molecular docking studies have been employed to evaluate how 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbut-2-enoic acid interacts with target proteins, providing insights into its potential therapeutic applications. These studies have revealed that the compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making it a promising candidate for developing anti-inflammatory agents.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the condensation of methyl acetoacetate with hydrazine hydrate to form 1H-pyrazole, followed by sulfonylation with methanesulfonyl chloride. The introduction of the butenone moiety can be achieved through Vilsmeier-Haack formylation or other electrophilic addition reactions. Each synthetic step must be rigorously controlled to avoid side reactions that could compromise the integrity of the final product.

From a material science perspective, 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbut-2-enoic acid has potential applications in polymer chemistry and coatings due to its ability to participate in cross-linking reactions. The unsaturated ketone group can undergo polymerization or copolymerization with other monomers to form novel polymeric materials with tailored properties. Such materials may find use in advanced coatings, adhesives, or even biodegradable polymers.

The compound's solubility profile and stability under various conditions are also critical factors to consider in its potential applications. Preliminary studies suggest that 4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methylbut-2-enoic acid exhibits moderate solubility in polar organic solvents but may require specialized conditions for storage and handling to prevent degradation. Understanding these properties is essential for optimizing its use in both laboratory-scale experiments and industrial processes.

In conclusion,4-(4-methanesulfonyl-1H-pyrazol-1-y)-2-methylbut--enoic acid (CAS No. 2138817--71--5) represents a fascinating compound with diverse potential applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for further exploration through both experimental synthesis and computational modeling. As research continues to uncover new ways to harness its properties, this molecule is poised to play an important role in advancing scientific knowledge and technological innovation.